![molecular formula C17H16N4O4S2 B2920800 (Z)-3-methoxy-1-methyl-N-(6-(methylsulfonyl)-3-(prop-2-yn-1-yl)benzo[d]thiazol-2(3H)-ylidene)-1H-pyrazole-4-carboxamide CAS No. 1173624-20-8](/img/structure/B2920800.png)
(Z)-3-methoxy-1-methyl-N-(6-(methylsulfonyl)-3-(prop-2-yn-1-yl)benzo[d]thiazol-2(3H)-ylidene)-1H-pyrazole-4-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
This compound is a complex organic molecule that contains several functional groups, including a methoxy group, a methylsulfonyl group, a prop-2-yn-1-yl group, a benzo[d]thiazol-2(3H)-ylidene group, and a pyrazole-4-carboxamide group. These functional groups suggest that the compound could have interesting chemical properties and potential applications in fields like medicinal chemistry .
Molecular Structure Analysis
The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The benzo[d]thiazol-2(3H)-ylidene group, for example, is a heterocyclic compound that contains a five-membered ring with two nitrogen atoms .Chemical Reactions Analysis
The chemical reactions that this compound can undergo would depend on the conditions and the reagents present. For example, the methoxy group might undergo nucleophilic substitution reactions under certain conditions .Scientific Research Applications
Synthesis and Characterization
The compound has been involved in the synthesis of complex molecules. For instance, it's related to compounds used in the preparation of PET agents for imaging B-Raf(V600E) in cancers (Wang et al., 2013).
It has a connection to the synthesis and characterization of metal complexes with carbonic anhydrase inhibitory properties (Büyükkıdan et al., 2013).
Photophysical and Photochemical Properties
- Similar compounds have been synthesized and characterized for their photophysical and photochemical properties, particularly in the context of photodynamic therapy for cancer treatment (Pişkin et al., 2020).
Biological Activity
Some derivatives of this compound have shown potential in inhibiting carbonic anhydrase isoenzymes, which is significant in the study of tumor and non-tumor cell lines (Kucukoglu et al., 2016).
Another study found derivatives of this compound to exhibit potent glucokinase activator properties, which can be crucial for the treatment of type 2 diabetes (Park et al., 2014).
Synthesis of Derivatives and Their Applications
Research has focused on synthesizing derivatives for potential use in various medical applications, including as antimicrobial agents and in cancer treatment (El‐Emary et al., 2002).
The compound's derivatives have also been studied for their cardiac electrophysiological activity, indicating potential use in developing selective class III agents (Morgan et al., 1990).
Future Directions
properties
IUPAC Name |
3-methoxy-1-methyl-N-(6-methylsulfonyl-3-prop-2-ynyl-1,3-benzothiazol-2-ylidene)pyrazole-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H16N4O4S2/c1-5-8-21-13-7-6-11(27(4,23)24)9-14(13)26-17(21)18-15(22)12-10-20(2)19-16(12)25-3/h1,6-7,9-10H,8H2,2-4H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HAKCXDCJNHHVRL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=C(C(=N1)OC)C(=O)N=C2N(C3=C(S2)C=C(C=C3)S(=O)(=O)C)CC#C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H16N4O4S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
404.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.